Cas no 69464-98-8 (4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine)
4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine
- 5-Amino-4-bromo-3-methyl-1-phenylpyrazole
- 5-Amino-4-bromo-3-methyl-1-phenyl-1H-pyrazole
- 4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-a...
- 4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-ylamine
- 4-bromo-5-methyl-2-phenylpyrazol-3-amine
- 1-Phenyl-3-methyl-4-brom-5-aminopyrazol
- 4-Brom-5-methyl-2-phenyl-2H-pyrazol-3-ylamin
- 4-Bromo-5-methyl-2-phenyl-2H-pyrazol-3-ylamine
- KNUGDEKPCNCMIO-UHFFFAOYSA-N
- BBL030208
- KM1271
- 8275AE
- STL243779
- 4-BROMO-3-M
- 4-Bromo-5-methyl-2-phenyl-2H-pyrazol-3-
- BP-11045
- AKOS000266194
- 1H-PYRAZOL-5-AMINE, 4-BROMO-3-METHYL-1-PHENYL-
- ALBB-019643
- DTXSID30402093
- A2901
- EN300-255728
- 69464-98-8
- T71242
- MFCD04039926
- 4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-ylamine, 96%
- AS-66977
- SCHEMBL1143440
- CS-0187098
- SY051134
- 4-BROMO-3-METHYL-1-PHENYL-1H-PYRAZOL-5-&
- 4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine
-
- MDL: MFCD04039926
- Inchi: 1S/C10H10BrN3/c1-7-9(11)10(12)14(13-7)8-5-3-2-4-6-8/h2-6H,12H2,1H3
- InChI Key: KNUGDEKPCNCMIO-UHFFFAOYSA-N
- SMILES: BrC1C(C)=NN(C=1N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 251.00600
- Monoisotopic Mass: 251.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.6
Experimental Properties
- Density: 1.57
- Melting Point: 102.0 to 106.0 deg-C
- Boiling Point: 369.1°C at 760 mmHg
- Flash Point: 177°C
- Refractive Index: 1.668
- PSA: 43.84000
- LogP: 3.10660
4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM295498-5g |
5-Amino-4-bromo-3-methyl-1-phenylpyrazole |
69464-98-8 | 95% | 5g |
$124 | 2024-07-24 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A2901-1G |
5-Amino-4-bromo-3-methyl-1-phenylpyrazole |
69464-98-8 | >96.0%(T) | 1g |
¥380.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A2901-5G |
5-Amino-4-bromo-3-methyl-1-phenylpyrazole |
69464-98-8 | >96.0%(T) | 5g |
¥1490.00 | 2023-09-08 | |
| Apollo Scientific | OR322301-500mg |
4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine |
69464-98-8 | 500mg |
£102.00 | 2023-09-01 | ||
| abcr | AB352212-1 g |
5-Amino-4-bromo-3-methyl-1-phenyl-1H-pyrazole; 97% |
69464-98-8 | 1g |
€80.90 | 2022-03-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A866271-1g |
5-Amino-4-bromo-3-methyl-1-phenylpyrazole |
69464-98-8 | ≥96% | 1g |
412.20 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 573523-1G |
4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine |
69464-98-8 | 96% | 1G |
¥625.1 | 2022-02-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | US086-100mg |
4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine |
69464-98-8 | 96.0%(T) | 100mg |
¥121.0 | 2022-05-30 | |
| abcr | AB352212-5 g |
5-Amino-4-bromo-3-methyl-1-phenyl-1H-pyrazole, 97%; . |
69464-98-8 | 97% | 5g |
€321.00 | 2023-04-26 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151507-1G |
4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine |
69464-98-8 | >96.0% | 1g |
¥380.90 | 2023-09-04 |
4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine
4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine: A Comprehensive Overview
The compound with CAS No. 69464-98-8, commonly referred to as 4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The pyrazole ring serves as a versatile scaffold, enabling the attachment of various substituents that can modulate its chemical and biological properties.
Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the anti-inflammatory and antioxidant properties of 4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine, demonstrating its potential as a lead compound for treating oxidative stress-related diseases. The presence of the bromo group at position 4 and the methyl group at position 3 contributes to the molecule's electronic and steric properties, which are critical for its interaction with biological targets.
The synthesis of 4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through the condensation of amines with carbonyl compounds under specific reaction conditions. The introduction of substituents, such as the bromo and methyl groups, requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.
One of the most promising applications of 4-Bromo-3-methyl-1-H-pyrazol5 amine lies in its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. The phenyl group attached to the pyrazole ring enhances the molecule's lipophilicity, which is essential for its ability to cross cellular membranes and interact with intracellular targets.
In addition to its therapeutic potential, 4-Bromo3 methyl1 phenyl1H pyrazol5 amine has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors or light-emitting diodes. Researchers have explored the influence of substituents on the compound's optical and electrical properties, paving the way for its integration into advanced materials.
The structural versatility of 4-Bromo3 methyl1 phenyl1H pyrazol5 amine allows for further functionalization, enabling the exploration of new chemical space and biological activities. For example, substituting the bromo group with other halogens or electron-withdrawing groups could enhance its binding affinity to specific receptors or enzymes. Similarly, modifying the phenyl group could alter the molecule's pharmacokinetic properties, making it more suitable for systemic administration.
From a synthetic perspective, recent breakthroughs in asymmetric catalysis have opened new avenues for producing enantiomerically pure versions of this compound. This is particularly important for drug development, where stereochemistry plays a critical role in determining efficacy and safety. The ability to synthesize enantiomerically enriched samples has significantly advanced our understanding of this compound's biological activity.
In conclusion, 4-Bromo3 methyl1 phenyl1H pyrazol5 amine is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new facets of this molecule's properties and applications, it is likely to play an increasingly important role in advancing modern science and technology.
69464-98-8 (4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine) Related Products
- 20737-88-6(chlorohydrate)
- 92721-83-0(3-methyl-1-(3-methylphenyl)-1H-pyrazol-5-amine)
- 895042-78-1(1-(4-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine)
- 19848-99-8(4-Bromo-1,3-dimethyl-1H-pyrazol-5-amine)
- 1155573-56-0(3-methyl-1-(2-bromophenyl)-1H-pyrazol-5-amine)
- 105602-19-5(1H-Pyrazol-5-amine, 1-(4-aminophenyl)-3-methyl-)
- 62535-60-8(3-Methyl-1-(4-methylphenyl)-1H-pyrazol-5-amine)
- 1131-18-6(3-Methyl-1-phenyl-1H-pyrazol-5-amine)
- 105602-20-8(2-(3-aminophenyl)-5-methylpyrazol-3-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)